1-Ethynyl-4-phenoxybenzene
Overview
Description
1-Ethynyl-4-phenoxybenzene is a chemical compound with the empirical formula C14H10O . Its linear formula is C6H5OC6H4C≡CH . The molecular weight of this compound is 194.23 .
Molecular Structure Analysis
The molecular structure of 1-Ethynyl-4-phenoxybenzene is represented by the linear formula C6H5OC6H4C≡CH . This indicates that the molecule consists of a phenyl group (C6H5) attached to an ethynyl group (C≡CH) via a phenoxy group (OC6H4) .Chemical Reactions Analysis
1-Ethynyl-4-phenoxybenzene can be used for Sonogashira coupling reactions . These reactions are a type of cross-coupling reaction used to synthesize conjugated enynes .Physical And Chemical Properties Analysis
1-Ethynyl-4-phenoxybenzene has a boiling point of 90-95 °C at 0.4 mmHg . It has a density of 1.074 g/mL at 25 °C . The refractive index of this compound is 1.6060 (lit.) .Scientific Research Applications
Synthesis of 1-Vinyl-4-phenoxybenzene
1-Ethynyl-4-phenoxybenzene: is utilized in the synthesis of 1-vinyl-4-phenoxybenzene . This process is significant in the field of organic chemistry where the vinyl group plays a crucial role in creating polymers through polymerization reactions.
Enzyme Kinetics and Protein-Ligand Interactions
The compound serves as a valuable tool in biochemistry for studying enzyme kinetics and protein-ligand interactions . Its unique structure allows it to bind with specific proteins, aiding in the understanding of biochemical pathways.
Cell-Signaling Pathways
In cellular biology, 1-Ethynyl-4-phenoxybenzene is used to investigate cell-signaling pathways . It can act as a modulator for certain receptors, providing insights into the communication processes within and between cells.
Photoluminescent Materials
This compound is involved in the synthesis of photoluminescent materials . These materials have applications in creating advanced display technologies and in the development of new lighting systems.
Safety And Hazards
properties
IUPAC Name |
1-ethynyl-4-phenoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O/c1-2-12-8-10-14(11-9-12)15-13-6-4-3-5-7-13/h1,3-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKMNQDOAPYPSNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)OC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40509865 |
Source
|
| Record name | 1-Ethynyl-4-phenoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40509865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethynyl-4-phenoxybenzene | |
CAS RN |
4200-06-0 |
Source
|
| Record name | 1-Ethynyl-4-phenoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40509865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Ethynyl-4-phenoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key spectral characteristics of poly(1-ethynyl-4-phenoxybenzene) and what do they indicate about its structure?
A1: Poly(1-ethynyl-4-phenoxybenzene) exhibits several key spectral characteristics:
- UV-Vis Absorption: A maximum absorption peak at 352 nm [] suggests the presence of a conjugated polymer backbone. This absorption arises from electronic transitions within the extended π-system.
- Photoluminescence: A maximum emission peak at 453 nm (corresponding to 2.74 eV) [] provides insights into the energy difference between the excited state and ground state of the polymer.
- Band Gap: Calculated to be 3.02 eV [], this value signifies the energy required to excite an electron from the valence band to the conduction band, influencing the polymer's electrical and optical properties.
Q2: How does the structure of poly(1-ethynyl-4-phenoxybenzene) influence its thermal stability?
A2: The bulky 4-phenoxyphenyl side groups in poly(1-ethynyl-4-phenoxybenzene) play a crucial role in enhancing its thermal stability []. This improvement, compared to polyacetylenes with smaller substituents like polyphenylacetylene, can be attributed to:
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